Cas no 2098043-76-4 (4,4,4-Trifluoro-2-(2,2,2-trifluoroethyl)butan-1-amine)

• Product Name: 4,4,4-Trifluoro-2-(2,2,2-trifluoroethyl)butan-1-amine
• CAS No: 2098043-76-4
• MF: C₆H₉F₆N
• MW: 209.132782697678
• CID: 5041810
• Update Time: 2023-08-24

4,4,4-Trifluoro-2-(2,2,2-trifluoroethyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butan-1-amine
• 4,4,4-Trifluoro-2-(2,2,2-trifluoroethyl)butan-1-amine

• Inchi： 1S/C6H9F6N/c7-5(8,9)1-4(3-13)2-6(10,11)12/h4H,1-3,13H2
• InChI Key： HRAYRHHTEWWHIZ-UHFFFAOYSA-N
• SMILES： FC(CC(CN)CC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 114.8±40.0 °C at 760 mmHg
• Flash Point: 35.1±18.0 °C
• Vapor Pressure: 19.6±0.2 mmHg at 25°C

4,4,4-Trifluoro-2-(2,2,2-trifluoroethyl)butan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)